Cas no 2229356-71-0 (2-methoxynaphthalen-1-yl sulfamate)

• Product Name: 2-methoxynaphthalen-1-yl sulfamate
• CAS No: 2229356-71-0
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 5945251
• PubChem ID: 165763099
• Update Time: 2025-05-25

2-methoxynaphthalen-1-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-methoxynaphthalen-1-yl sulfamate
• 2229356-71-0
• EN300-2004871

• Inchi： 1S/C11H11NO4S/c1-15-10-7-6-8-4-2-3-5-9(8)11(10)16-17(12,13)14/h2-7H,1H3,(H2,12,13,14)
• InChI Key： OAWMFBZOXMUFPR-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(=CC=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 253.04087901g/mol
• Monoisotopic Mass: 253.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87Ų

Additional information on 2-methoxynaphthalen-1-yl sulfamate

Recent Advances in the Study of 2-Methoxynaphthalen-1-yl Sulfamate (CAS: 2229356-71-0)

2-Methoxynaphthalen-1-yl sulfamate (CAS: 2229356-71-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfamate derivative is being investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and cancer therapy. The compound's unique structural features, including the methoxy and sulfamate functional groups, contribute to its bioactivity and selectivity toward specific biological targets.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2-methoxynaphthalen-1-yl sulfamate. One key area of investigation is its role as a potent inhibitor of steroid sulfatase (STS), an enzyme implicated in the pathogenesis of hormone-dependent cancers such as breast and prostate cancer. Preclinical studies have demonstrated that this compound effectively suppresses STS activity, leading to reduced levels of bioactive steroids that promote tumor growth.

In addition to its anticancer properties, 2-methoxynaphthalen-1-yl sulfamate has shown promise in other therapeutic areas. For instance, recent research has explored its potential as an anti-inflammatory agent, with studies indicating that it can modulate the activity of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. These findings suggest that the compound may have broad applications in treating inflammatory diseases and conditions.

The synthesis and optimization of 2-methoxynaphthalen-1-yl sulfamate have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound, which is critical for further preclinical and clinical studies. Researchers have also explored structural modifications to enhance its pharmacokinetic properties, such as solubility and metabolic stability, without compromising its bioactivity.

Despite these promising developments, challenges remain in the clinical translation of 2-methoxynaphthalen-1-yl sulfamate. Issues such as bioavailability, potential off-target effects, and long-term safety need to be addressed through rigorous preclinical testing. Ongoing studies are employing advanced techniques, including in silico modeling and high-throughput screening, to optimize the compound's therapeutic profile.

In conclusion, 2-methoxynaphthalen-1-yl sulfamate (CAS: 2229356-71-0) represents a compelling candidate for further development in medicinal chemistry. Its dual role as a steroid sulfatase inhibitor and anti-inflammatory agent highlights its versatility and potential impact on human health. Continued research efforts are expected to uncover new applications and refine its therapeutic efficacy, paving the way for future clinical trials.